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Compound of Interest

Compound Name: TPOP146

Cat. No.: B15572498 Get Quote

Essential Safety and Logistical Information for TPOP146 (CAS: 2018300-62-2)

This document provides detailed procedural guidance for the safe handling and disposal of

TPOP146, a potent and selective CBP/p300 bromodomain inhibitor. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and proper environmental stewardship.

Physicochemical and Biological Properties
TPOP146 is a solid powder utilized in research as a selective inhibitor of the bromodomains of

the histone acetyltransferases CBP and p300. Its key properties are summarized below.
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Property Value Source

CAS Number 2018300-62-2 [1][2][3]

Molecular Formula C27H35N3O5 [3][4]

Molecular Weight 481.58 g/mol [3][4]

Appearance Solid powder [3]

Solubility DMSO: 10 mM [3]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
[3]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[3]

Binding Affinity (Kd) CBP: 134 nM; BRD4: 5.02 μM [5]

Proper Disposal Procedures
While some suppliers indicate that TPOP146 is not classified as a hazardous substance or

mixture, it is imperative to follow rigorous disposal protocols to minimize environmental impact

and ensure workplace safety.[1] Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidelines.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

Waste Segregation:

Solid Waste: Collect unused TPOP146 powder and any contaminated disposable

materials (e.g., weigh boats, pipette tips) in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions of TPOP146, such as those in DMSO, should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
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solvent waste streams unless explicitly permitted by your institution's EHS guidelines.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name ("TPOP146"), the CAS number (2018300-62-2), and the approximate concentration

and quantity.

Storage of Waste: Store waste containers in a designated, secure area, away from

incompatible materials, until collection by trained EHS personnel.

Decontamination: Decontaminate all work surfaces and equipment that came into contact

with TPOP146 using an appropriate solvent (e.g., 70% ethanol), followed by a thorough

cleaning with soap and water.

Experimental Protocols
The following is a representative experimental protocol for a cell viability assay using

TPOP146, a common application for evaluating the effect of such inhibitors on cancer cell lines.

Protocol: Cell Viability (MTT) Assay

Cell Seeding:

Culture cancer cells (e.g., HeLa) in DMEM supplemented with 10% FBS and 1%

Penicillin-Streptomycin.

Seed the cells in a 96-well plate at a density of 5,000 cells per well and allow them to

adhere overnight.

Compound Treatment:

Prepare a stock solution of TPOP146 in DMSO.

Perform serial dilutions of the TPOP146 stock solution in the culture medium to achieve

the desired final concentrations.

Remove the existing medium from the wells and add 100 µL of the TPOP146 dilutions.

Include a vehicle-only (DMSO) control.
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Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO2.

MTT Assay:

Add 10 µL of MTT solution to each well to a final concentration of 0.45 mg/mL.

Incubate for 1 to 4 hours at 37°C, allowing viable cells to metabolize the MTT into

formazan crystals.

Add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.

Mix thoroughly to ensure complete solubilization.

Data Acquisition:

Record the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle-treated control wells.

Visualized Workflows
Logical Relationship for TPOP146 Disposal Decision-Making
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Start: TPOP146 Waste Generated

Consult Institutional EHS Guidelines and SDS

Is the waste solid or liquid?

Solid Waste Container
(Unused powder, contaminated disposables)

Solid

Liquid Waste Container
(Solutions in DMSO, etc.)

Liquid

Properly Label Container
(Name, CAS, Hazards)

Store in Designated Secure Area

Arrange for EHS Pickup

Decontaminate Work Area and Equipment

End: Disposal Complete

Click to download full resolution via product page

Caption: TPOP146 Disposal Workflow.
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Experimental Workflow for a Cell Viability Assay

Start: Seed Cells in 96-Well Plate

Prepare Serial Dilutions of TPOP146

Treat Cells with TPOP146 and Vehicle Control

Incubate for 48 Hours

Add MTT Reagent to Each Well

Incubate for 1-4 Hours

Add Solubilization Solution

Measure Absorbance at 570 nm

Calculate Cell Viability

End: Data Analysis

Click to download full resolution via product page
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Caption: Cell Viability Assay Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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